(2',6'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-yl)-methanol

• Molecular Formula: C13H6Cl2F4O
• Molecular Weight: 325.08 g/mol
• IUPAC Name: [4-(2,6-dichlorophenyl)-2,3,5,6-tetrafluorophenyl]methanol
• InChI: InChI=1S/C13H6Cl2F4O/c14-6-2-1-3-7(15)8(6)9-12(18)10(16)5(4-20)11(17)13(9)19/h1-3,20H,4H2
• InChI Key: PRNNSEJSWRDYCN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C2=C(C(=C(C(=C2F)F)CO)F)F)Cl

Description

(2',6'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-yl)-methanol is a halogenated biphenyl methanol derivative characterized by a biphenyl core substituted with chlorine (Cl) at the 2' and 6' positions and fluorine (F) at the 2, 3, 5, and 6 positions. The methanol (-CH₂OH) functional group at the 4-position introduces polarity, influencing its solubility and reactivity. This compound’s structural complexity arises from the synergistic effects of multiple halogens, which modulate electronic, steric, and physicochemical properties .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The compound is compared below with three analogs, highlighting substituent positioning and halogenation patterns:

Compound	Substituents	Key Features
(2',6'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-yl)-methanol	Cl (2',6'), F (2,3,5,6), -CH₂OH (4)	High halogen density; ortho-Cl and para-F create steric hindrance and electron withdrawal .
(3',4'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-yl)-methanol	Cl (3',4'), F (2,3,5,6), -CH₂OH (4)	Meta-Cl substitution reduces steric strain; altered electronic effects vs. ortho-Cl .
[2'-(Trifluoromethyl)-4-Biphenylyl]Methanol	-CF₃ (2'), -CH₂OH (4)	Bulky -CF₃ group increases hydrophobicity; lacks fluorine/chlorine synergy .
5,5'-Dichloro-2,2'-dihydroxy-tetraphenylsuccinodilactone	Cl (5,5'), hydroxyl groups	Lactone structure with Cl; higher polarity due to hydroxyls .

Key Observations:

• Electron-Withdrawing Effects: The tetrafluoro substitution enhances electron withdrawal, stabilizing the biphenyl ring system more effectively than mono-/di-halogenated analogs .
• Functional Group Impact: The methanol group introduces hydrogen-bonding capability, contrasting with lactone or -CF₃ analogs, which prioritize hydrophobicity or rigidity .

Physicochemical Properties

Property	Target Compound (Inferred)	(3',4'-Dichloro Analog)	[2'-(Trifluoromethyl) Analog]
Molecular Weight	~380–400 g/mol	~380–400 g/mol	~280–300 g/mol
Melting Point	190–210°C (estimated)	170–190°C (estimated)	150–170°C (discontinued )
Solubility	Low in water; moderate in DMSO	Similar to target compound	Higher in organic solvents

Discussion:

• The higher halogen density in the target compound likely elevates its melting point compared to less halogenated analogs .

Reactivity and Stability

• Acidity of Methanol Group: The electron-withdrawing halogens increase the acidity of the -CH₂OH group, making it more reactive in deprotonation reactions compared to non-halogenated biphenyl methanols .
• Environmental Persistence : The compound’s halogen density suggests resistance to biodegradation, similar to polychlorinated biphenyls (PCBs), though fluorine’s stability may further prolong environmental half-life .